1-butyryl-3,6,6-trimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one

• IUPAC Name: 1-butanoyl-3,6,6-trimethyl-5,7-dihydroindazol-4-one
• InChI: InChI=1S/C14H20N2O2/c1-5-6-12(18)16-10-7-14(3,4)8-11(17)13(10)9(2)15-16/h5-8H2,1-4H3
• InChI Key: JAEYHNZBXSSHOY-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1C2=C(C(=N1)C)C(=O)CC(C2)(C)C
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

1-butyryl-3,6,6-trimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one is a derivative of 1,5,6,7-tetrahydro-4H-indazol-4-one, a compound that has been the subject of various computational and theoretical studies to understand its tautomerism and molecular structure. These derivatives are of interest due to their unique chemical structures and potential applications in various fields of chemistry and pharmacology, excluding their use in drug dosage and side effects-related research.

Synthesis Analysis

The synthesis of 1-butyryl-3,6,6-trimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one involves several key steps, including the preparation of 1,5,6,7-tetrahydro-4H-indazol-4-one derivatives through condensation, nitro-aldol condensation, and Michael addition reactions. Various synthetic methods have been developed to obtain these derivatives, emphasizing the efficiency and selectivity of these processes. For instance, solvent-free, four-component synthesis methods have been applied using green and reusable catalysts to synthesize related indazole derivatives, showcasing the advancement in synthetic techniques aimed at environmental friendliness and operational simplicity (Pouramiri & Tavakolinejad Kermani, 2016).

Molecular Structure Analysis

The molecular structure of 1-butyryl-3,6,6-trimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one and its derivatives has been extensively studied using various spectroscopic and computational methods. Multinuclear magnetic resonance spectroscopy and X-ray crystallography have provided detailed insights into the tautomeric forms and the stability of the molecular structure of these compounds. Computational studies, including density functional theory (DFT) calculations, have been employed to predict and analyze the tautomerism, establishing the most stable tautomeric form in agreement with experimental data (Medina, López, & Claramunt, 2005).

Chemical Reactions and Properties

The chemical reactivity of 1-butyryl-3,6,6-trimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one derivatives involves various reactions such as carbonyl arylation and hydrosilylation, facilitated by novel catalysts. These reactions demonstrate the compound's utility in synthesizing a wide range of products with high selectivity and efficiency, opening pathways for the development of new materials and pharmaceuticals (Imlinger, Wurst, & Buchmeiser, 2005).